Cas no 1196151-20-8 (4,5,6,7-tetrahydro-1,2-benzoxazol-5-one)

• Product Name: 4,5,6,7-tetrahydro-1,2-benzoxazol-5-one
• CAS No: 1196151-20-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD13189909
• CID: 2616435
• PubChem ID: 72212519
• Update Time: 2025-04-21

4,5,6,7-tetrahydro-1,2-benzoxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-4H-1,2-benzoxazol-5-one
• 4,5,6,7-tetrahydro-1,2-benzoxazol-5-one
• starbld0039876
• AB69364
• EN300-247921
• 1196151-20-8
• 858-188-2
• 6,7-DIHYDROBENZO[D]ISOXAZOL-5(4H)-ONE

• MDL： MFCD13189909
• Inchi： 1S/C7H7NO2/c9-6-1-2-7-5(3-6)4-8-10-7/h4H,1-3H2
• InChI Key： MORWAKUSTQFOBI-UHFFFAOYSA-N
• SMILES： O1C2=C(C=N1)CC(CC2)=O

Computed Properties

• Exact Mass: 137.047678466Da
• Monoisotopic Mass: 137.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles